Cas no 2172101-16-3 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-(propan-2-yl)butanoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-(propan-2-yl)butanoic acid
• CAS No: 2172101-16-3
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6557411
• PubChem ID: 165569472
• Update Time: 2025-05-25

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-(propan-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-(propan-2-yl)butanoic acid
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-(propan-2-yl)butanoic acid
• 2172101-16-3
• EN300-1523856

• Inchi： 1S/C25H30N2O5/c1-15(2)23(24(29)30)16(3)27-22(28)12-13-26-25(31)32-14-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,15-16,21,23H,12-14H2,1-3H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： VVYJDHIEDOFSJO-UHFFFAOYSA-N
• SMILES： O(C(NCCC(NC(C)C(C(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-(propan-2-yl)butanoic acid

Recent Advances in the Study of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-(propan-2-yl)butanoic acid (CAS: 2172101-16-3)

The compound 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-(propan-2-yl)butanoic acid (CAS: 2172101-16-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including peptide synthesis and drug delivery systems. Recent studies have focused on elucidating its chemical properties, biological activities, and potential as a building block for more complex pharmaceutical agents.

One of the key areas of research has been the role of this compound in solid-phase peptide synthesis (SPPS). The fluoren-9-ylmethoxycarbonyl (Fmoc) group, a protective moiety in the molecule, is widely used in SPPS due to its stability under basic conditions and ease of removal under mild conditions. Recent advancements have demonstrated that 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-(propan-2-yl)butanoic acid can serve as an efficient linker or spacer in peptide synthesis, enhancing the yield and purity of the final products. These findings are particularly relevant for the development of novel peptide-based therapeutics.

In addition to its applications in peptide synthesis, recent studies have explored the compound's potential in targeted drug delivery systems. The hydrophobic nature of the Fmoc group, combined with the hydrophilic properties of the carboxylic acid moiety, makes this molecule an attractive candidate for designing amphiphilic drug carriers. Preliminary in vitro studies have shown that derivatives of this compound can self-assemble into nanostructures, such as micelles or vesicles, which can encapsulate hydrophobic drugs and improve their bioavailability. These findings open new avenues for the development of more efficient and targeted drug delivery systems.

Another significant area of research has been the investigation of the compound's biological activity. Recent in vitro and in vivo studies have suggested that 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-(propan-2-yl)butanoic acid may exhibit anti-inflammatory and antioxidant properties. These effects are thought to be mediated through the modulation of key signaling pathways, such as the NF-κB and Nrf2 pathways. While these findings are preliminary, they highlight the potential of this compound as a lead molecule for the development of new anti-inflammatory and antioxidant agents.

Despite these promising developments, challenges remain in the practical application of this compound. Issues such as scalability of synthesis, stability under physiological conditions, and potential toxicity need to be addressed in future studies. However, the ongoing research efforts and recent advancements suggest that 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-(propan-2-yl)butanoic acid holds great promise for the future of chemical biology and pharmaceutical research.

In conclusion, the compound 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-(propan-2-yl)butanoic acid (CAS: 2172101-16-3) represents a versatile and promising molecule in the field of chemical biology and pharmaceutical research. Its applications in peptide synthesis, drug delivery, and potential therapeutic effects make it a subject of ongoing and future research. As our understanding of this compound deepens, it is likely to play an increasingly important role in the development of novel therapeutics and drug delivery systems.